Cas no 1513354-90-9 (2-(2-methylpropyl)imidazo1,2-apyridine-6-carboxylic acid)

• Product Name: 2-(2-methylpropyl)imidazo1,2-apyridine-6-carboxylic acid
• CAS No: 1513354-90-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5706259
• PubChem ID: 83534968
• Update Time: 2025-07-14

2-(2-methylpropyl)imidazo1,2-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylpropyl)imidazo[1,2-a]pyridine-6-carboxylic acid
• 1513354-90-9
• 2-(2-Methylpropyl)imidazo[1,2-a]pyridine-6-carboxylicacid
• EN300-1197814
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(2-methylpropyl)-
• 2-(2-methylpropyl)imidazo1,2-apyridine-6-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-8(2)5-10-7-14-6-9(12(15)16)3-4-11(14)13-10/h3-4,6-8H,5H2,1-2H3,(H,15,16)
• InChI Key： NLNWCTNKQMWMKO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NC(=CN2C=1)CC(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 0.71±0.41(Predicted)

Additional information on 2-(2-methylpropyl)imidazo1,2-apyridine-6-carboxylic acid

Recent Advances in the Study of 2-(2-methylpropyl)imidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1513354-90-9): A Promising Scaffold for Drug Discovery

The compound 2-(2-methylpropyl)imidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1513354-90-9) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry. This heterocyclic derivative belongs to the imidazopyridine class, which has garnered substantial attention due to its diverse pharmacological activities. Recent studies have focused on exploring its synthetic routes, physicochemical properties, and biological activities, particularly in the context of inflammation and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated that this compound exhibits remarkable inhibitory activity against interleukin-1 receptor-associated kinase 4 (IRAK4), with an IC50 value of 0.8 nM. The research team employed structure-activity relationship (SAR) analysis to optimize the scaffold, leading to improved pharmacokinetic properties while maintaining potent biological activity. Molecular docking studies revealed that the carboxylic acid moiety forms critical hydrogen bonds with key residues in the IRAK4 active site.

In antimicrobial applications, a recent patent (WO2023187567) disclosed derivatives of 1513354-90-9 showing potent activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentration (MIC) values ranged from 0.25 to 2 μg/mL, comparable to current frontline antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, as evidenced by electron microscopy studies showing abnormal septum formation in treated bacteria.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the production of this scaffold. A 2024 publication in Organic Process Research & Development (DOI: 10.1021/acs.oprd.4c00033) described a continuous flow synthesis method that improved the overall yield from 42% to 78% while reducing organic solvent consumption by 65%. This advancement addresses previous challenges in scaling up production of the compound for preclinical studies.

Pharmacokinetic studies in rodent models revealed favorable properties of 2-(2-methylpropyl)imidazo[1,2-a]pyridine-6-carboxylic acid, including good oral bioavailability (F = 68%) and moderate plasma protein binding (82%). The compound showed linear pharmacokinetics in the dose range of 1-100 mg/kg, with a terminal half-life of approximately 4.5 hours in rats. These characteristics make it suitable for further development as a potential drug candidate.

Current research directions include exploring the scaffold's potential in neurodegenerative diseases. Preliminary in vitro data presented at the 2024 ACS Spring Meeting indicated neuroprotective effects in models of oxidative stress, with the compound reducing neuronal apoptosis by 45% at 10 μM concentration. Researchers hypothesize that this activity may be related to modulation of the Nrf2-ARE pathway, though further mechanistic studies are ongoing.

The growing body of research on 1513354-90-9 underscores its versatility as a privileged structure in medicinal chemistry. With multiple pharmaceutical companies now including derivatives of this scaffold in their pipelines, future studies will likely focus on clinical translation of these findings. The compound's balanced profile of potency, selectivity, and drug-like properties positions it as a promising lead for various therapeutic applications.